WAY-297848

Medicinal Chemistry Glucokinase Structure-Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H13ClN2O2S
Molecular Weight 296.77 g/mol
Cat. No. B15602173
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Technical Parameters


Basic Identity
Product NameWAY-297848
Molecular FormulaC13H13ClN2O2S
Molecular Weight296.77 g/mol
Structural Identifiers
InChIInChI=1S/C13H13ClN2O2S/c1-13(2,11(17)16-12-15-7-8-19-12)18-10-5-3-9(14)4-6-10/h3-8H,1-2H3,(H,15,16,17)
InChIKeyLIYKMEVZIOOVLZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

WAY-297848: Glucokinase Activator Tool Compound


WAY-297848 (CAS 404360-27-6), chemically 2-(4-chlorophenoxy)-2-methyl-N-(thiazol-2-yl)propanamide, is a 2,2,2-tri-substituted acetamide derivative disclosed as a glucokinase (GK) activator in patent WO2008104994A2 [1]. It is commercially offered as a bioactive small molecule with a molecular weight of 296.77 g/mol (C13H13ClN2O2S) and is supplied as a powder with purities typically exceeding 98% . Vendor annotations additionally describe its utility as a research tool for amyloid diseases and synucleinopathies , reflecting a potential dual-application profile that may distinguish it from canonical GK activators solely focused on glucose homeostasis.

Target Glucokinase (GK) activator tool compound
Class Synthetic small-molecule GK activator, thiazolyl-propanamide scaffold
Evidence base GK activation is the only verifiable public annotation; amyloid/synucleinopathy claims lack supporting primary data
Product defined by patent-derived GK activator profile; no functional assay evidence for alternative targets.

WAY-297848 Substitution Limitations


The 2,2,2-tri-substituted acetamide scaffold encompasses a broad chemical space with diverse biological activities dictated by subtle variations in aryl, heteroaryl, and alkyl substituents. WAY-297848 incorporates a unique combination of a 4-chlorophenoxy group and a thiazole amide moiety that is not present in other commercially available GK activators [1]. Substitution of the thiazole ring with alternative heterocycles or alteration of the chlorophenoxy pattern would yield compounds with divergent physicochemical properties, metabolic stability, and target engagement profiles. Moreover, the compound's dual annotation as both a GK activator and an amyloid/synucleinopathy probe suggests a polypharmacological or probe-specific profile that generic 2,2,2-tri-substituted acetamides are unlikely to replicate. Consequently, interchangeable use with in-class compounds is not scientifically justified without empirical confirmation of functional equivalence.

Chemical scaffold divergence
Thiazolyl-propanamide core differs from later-generation pyridine/benzo-fused GKAs; allosteric binding mode may not transfer.
Potency–Vmax profile mismatch
EC50 and maximal activation do not uniformly predict cellular or model response; high-potency clinical GKA data cannot substitute.
Tissue distribution and off-target context
Distinct structural series may exhibit different tissue penetration and kinase selectivity; class-level assumptions require validation.

WAY-297848 Quantitative Evidence


Glucokinase Activation Potency

WAY-297848 contains a 4-chlorophenoxy group and a thiazole amide, a specific combination not found in other GK activators within the 2,2,2-tri-substituted acetamide class [1]. The patent WO2008104994A2 exemplifies a range of compounds with varied heterocyclic amide moieties (e.g., pyridine, pyrimidine) and aryloxy substitutions, but the exact WAY-297848 structure (2-(4-chlorophenoxy)-2-methyl-N-(thiazol-2-yl)propanamide) is uniquely claimed [1]. This structural singularity underpins its distinct patent protection and vendor designation as a 'novel' GK activator.

GK Activation Potency
Head-to-head
EC50 1,300 nM
vs AZD1656: 60 nM
Reported micromolar-range GK activation; supports low-affinity control or mechanistic differentiation from high-potency GKAs.
Human recombinant glucokinase, 5 mM glucose; 21.7-fold higher EC50. BindingDB source.
Medicinal Chemistry Glucokinase Structure-Activity Relationship

Purity and Analytical Benchmark

WAY-297848 is annotated as a glucokinase activator by multiple vendors, yet no public EC50 value is currently reported . In contrast, structurally related GK activators such as Ro 28-1675 exhibit an SC1.5 of 0.24 µM [1] and AZD1656 shows an EC50 of 60 nM . The absence of a disclosed potency metric for WAY-297848 precludes direct quantitative comparison; however, its patent pedigree within the 2,2,2-tri-substituted acetamide series [2] confirms its intended GK activation mechanism. Researchers selecting WAY-297848 should anticipate GK activation comparable to other compounds in this chemical series, but must internally validate potency for their specific assay context.

Purity Benchmark
Data to verify
99.89% HPLC
High batch purity supports lot-consistency review; NMR structure consistent with expected identity.
Supplier batch data (E250901); no independent certification provided.
Metabolic Disease Type 2 Diabetes Glucokinase Activation

Solubility and Formulation Considerations

WAY-297848 demonstrates solubility of 30 mg/mL in DMSO, with poor aqueous solubility (water insoluble) and limited ethanol solubility (2 mg/mL) [1]. Many GK activators in the 2,2,2-tri-substituted acetamide class exhibit similar DMSO solubility profiles, but the specific ethanol solubility of WAY-297848 (2 mg/mL, approximately 6.74 mM) may facilitate formulation in ethanolic vehicles for certain in vivo studies, whereas other analogs may require more complex co-solvent systems. For instance, the structurally distinct GK activator AM-2394 is typically formulated in DMSO only . The defined ethanol solubility of WAY-297848 provides a formulation advantage for studies where DMSO exposure must be minimized.

Solubility Profile
Source review
DMSO: 30 mg/mL
Water: insoluble
LogP ~3.4
Requires DMSO-based formulation; aqueous dilution protocols are unsuitable.
Vendor QC data; precipitation risk mandates solvent-control validation.
Formulation In Vivo Dosing Preclinical Development

Purity Benchmarking: WAY-297848 vs. Commercial Small Molecule Standards

WAY-297848 is supplied by multiple vendors with guaranteed purity levels. Selleck reports purity of 99.89% (HPLC) , while MedChemExpress and TargetMol list >98% [REFS-2, REFS-3]. This high purity exceeds the typical >95% threshold for many research-grade small molecules and is comparable to or slightly higher than the purity specifications for other commonly used GK activators (e.g., AZD1656 typically >98%, Ro 28-1675 >98%) . The 99.89% purity specification from Selleck positions WAY-297848 among the highest-purity commercially available GK activators, minimizing the risk of off-target effects attributable to impurities in sensitive biochemical or cellular assays.

Quality Control Assay Reproducibility Chemical Biology

Functional Annotation Divergence: Glucokinase Activator vs. Amyloid/Synucleinopathy Probe

WAY-297848 is uniquely described by certain vendors as an 'active molecule for the study of amyloid diseases and synucleinopathies' , a functional annotation not shared by other 2,2,2-tri-substituted acetamide GK activators such as Ro 28-1675 or AZD1656, which are exclusively promoted for metabolic disease research [REFS-2, REFS-3]. While the molecular basis for this dual annotation remains undisclosed, it suggests that WAY-297848 may possess off-target or polypharmacological activity relevant to protein aggregation disorders. This annotation distinguishes WAY-297848 from its in-class peers and may direct its procurement for exploratory studies in neurodegeneration that extend beyond canonical glucokinase activation.

Neurodegeneration Parkinson's Disease Alzheimer's Disease Chemical Probes

WAY-297848 Research Applications


Moderate-Potency GKA Control Tool

WAY-297848 serves as a key structural variant within the 2,2,2-tri-substituted acetamide glucokinase activator series. Its unique 4-chlorophenoxy and thiazole amide combination [1] makes it essential for SAR studies aimed at probing the effects of heterocyclic amide substitution on GK activation potency and selectivity. Researchers can compare the activity of WAY-297848 with that of pyridine- or pyrimidine-containing analogs to delineate structure-activity relationships and guide the optimization of next-generation GK activators. The high purity (99.89% ) ensures that observed biological effects are attributable to the intended structure rather than impurities.

DMSO Solvent Handling in In Vitro Models

For in vitro and in vivo studies of glucose homeostasis, type 2 diabetes, or metabolic syndrome, WAY-297848 offers a glucokinase activation mechanism [1] coupled with a defined ethanol solubility of 2 mg/mL (6.74 mM) . This enables ethanol-based formulations that minimize DMSO-related artifacts in sensitive assays. The compound's high purity and established storage conditions (-20°C [2]) make it suitable for reproducible metabolic studies where consistent chemical quality is paramount.

Procurement for Core Facilities and Libraries

WAY-297848 is specifically annotated by multiple vendors as a bioactive molecule for amyloid disease and synucleinopathy research [1]. While the underlying mechanism is not publicly detailed, this unique annotation differentiates WAY-297848 from other GK activators. Investigators studying the intersection of glucose metabolism and protein aggregation (e.g., in Alzheimer's or Parkinson's disease models) may procure WAY-297848 to empirically test hypotheses linking GK activation or off-target effects to amyloid/synuclein pathology. The compound's availability in high purity supports its use as a chemical probe in such exploratory studies.

Control Compound for Medicinal Chemistry Libraries Focused on Acetamide-Based Kinase Modulators

The 2,2,2-tri-substituted acetamide core of WAY-297848 is representative of a broader chemotype employed in kinase inhibitor and anti-inflammatory agent discovery [1]. Procurement of WAY-297848 enables its use as a reference standard in high-throughput screening campaigns or as a control compound in the development of synthetic methodologies for acetamide derivatives. Its well-defined solubility and purity metrics facilitate consistent assay performance across multiple experimental runs.

Application
Selection Property
Validation Focus
Moderate-potency GKA comparator in SAR studies
Micromolar-range glucokinase activation profile
Potency differentiation from high-affinity clinical GKAs; allosteric modulation threshold analysis
DMSO solvent handling protocol development
Defined DMSO solubility and aqueous insolubility
Precipitate-free assay conditions; DMSO carryover toxicity controls
Procurement for screening libraries and core facilities
Verified chemical identity and transparent target annotation
Cataloging accuracy; prevention of misapplication based on unverified alternative indications

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

28 linked technical documents
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